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Compound of Interest

Compound Name: rac N-Benzyl Nebivolol-d4

Cat. No.: B565569

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of racemic N-Benzyl Nebivolol-d4, a crucial
analytical standard for researchers in drug metabolism, pharmacokinetics (DMPK), and
bioanalytical studies. This deuterated analog of N-Benzyl Nebivolol serves as an ideal internal
standard for quantification of Nebivolol and its related compounds in complex biological
matrices using mass spectrometry.

Supplier and Availability Overview

The procurement of high-quality analytical standards is paramount for accurate and
reproducible scientific research. Several reputable suppliers offer rac N-Benzyl Nebivolol-d4.
The following table summarizes the available information on suppliers, catalog numbers, and
other relevant purchasing details.
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. Catalog CAS Molecular Molecular L
Supplier . Availability
Number Number Formula Weight
LGC TRC- 1246814-48- C29H27D4aF2N
499.58 In Stock
Standards B285732 1 Oa4
Available in 1
MedChemEx 1246814-48- C29H27DaF2N mg and 10
HY-132746S 499.58
press 1 Oa mg pack
sizes.[1]
Pharmaffiliate  PA STI 1246814-48- C29H27D4aF2N
499.58 In Stock
s 011750 1 Oa4
10mg option
listed but
Mithridion - - - - noted as "Not
Available For
Sale".[2]
Offers a
range of
Nebivolol
SynZeal - - - - impurities
and stable
isotope
products.[3]
Sells the non-
) 929706-85-4
United States deuterated
] ) 003620 (non- C29H31F2NO4  495.56
Biological rac N-Benzyl
deuterated) ]
Nebivolol.[4]
Supplier of
929706-85-4 PP
the non-
Veeprho - (non- - -
deuterated
deuterated)

compound.[5]

Note: Purity and isotopic enrichment are critical parameters. It is recommended to request a

Certificate of Analysis (CoA) from the supplier before purchase to obtain lot-specific data.
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Chemical and Physical Properties
e IUPAC Name: 2-[benzyl-[1,1-dideuterio-2-(6-fluoro-3,4-dihydro-2H-chromen-2-yl)-2-
hydroxyethyllamino]-2,2-dideuterio-1-(6-fluoro-3,4-dihydro-2H-chromen-2-yl)ethanol[6]

e Synonyms: rac N-Benzyl Nebivolol-d4, alpha,alpha’-
[[(Phenylmethyl)imino]bis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]-
d4

» Appearance: Typically a pale brown semi-solid.

 Solubility: Soluble in Chloroform, Dichloromethane, Ethyl Acetate, and Methanol.

Experimental Protocols
General Synthetic Strategy for rac N-Benzyl Nebivolol-
d4

The synthesis of rac N-Benzyl Nebivolol-d4 is not explicitly detailed in publicly available
literature. However, based on patented methods for the synthesis of Nebivolol and its N-benzyl
protected intermediate, a plausible synthetic route can be proposed. The key step involves the
introduction of deuterium atoms at stable positions. A common strategy would be the reaction
of a suitable deuterated amine precursor with the appropriate epoxide fragments of the
fluorinated chromane rings.

A generalized reaction scheme is as follows:

Deuterated Benzylamine Nucleophilic ring opening

rac N-Benzyl Nebivolol-d4

Fluorinated Chromane Epoxide (racemic)

Click to download full resolution via product page

Caption: Proposed synthetic pathway for rac N-Benzyl Nebivolol-d4.
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This synthesis would likely involve the reaction of two equivalents of a racemic 6-fluoro-2-
(oxiran-2-yl)-3,4-dihydro-2H-chromene with a deuterated benzylamine, or a related multi-step
synthesis involving deuterated building blocks. For a detailed procedure, it is recommended to
consult patents related to Nebivolol synthesis.[7][8][9][10]

Use as an Internal Standard in LC-MS/MS Bioanalysis

rac N-Benzyl Nebivolol-d4 is primarily used as an internal standard (IS) for the accurate
quantification of Nebivolol and its metabolites in biological samples. The following is a
representative protocol for its use in a plasma sample analysis.

1. Preparation of Stock and Working Solutions:

Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of rac N-Benzyl Nebivolol-
d4 in 1 mL of LC-MS grade methanol.

Working Solution (e.g., 100 ng/mL): Dilute the stock solution with methanol or another
appropriate solvent to a final concentration that is comparable to the expected analyte
concentration in the samples.

. Sample Preparation (Protein Precipitation):

To 100 pL of plasma sample (calibrator, quality control, or unknown), add a fixed volume
(e.g., 10 pL) of the internal standard working solution.

Vortex briefly to mix.

Add 300 pL of cold acetonitrile (containing 0.1% formic acid for improved peak shape) to
precipitate proteins.

Vortex vigorously for 1 minute.
Centrifuge at high speed (e.g., 12,000 x g) for 10 minutes to pellet the precipitated proteins.
Carefully transfer the supernatant to a clean vial or a 96-well plate for LC-MS/MS analysis.

. LC-MS/MS Analysis:
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Liquid Chromatography (LC):

o Column: A C18 reversed-phase column is typically suitable.

o Mobile Phase: A gradient elution with water and acetonitrile or methanol, both containing a
small amount of an acidifier like formic acid, is common.

o Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.

Mass Spectrometry (MS/MS):

o lonization: Electrospray ionization (ESI) in positive ion mode.

o Scan Type: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Specific precursor-to-product ion transitions for both the analyte
(Nebivolol) and the internal standard (rac N-Benzyl Nebivolol-d4) need to be optimized.

. Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the peak area ratio (analyte peak area / internal standard peak area).

Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their
peak area ratios from the calibration curve.
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Caption: Workflow for bioanalytical sample processing using a deuterated internal standard.
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Signaling Pathways and Logical Relationships

The primary utility of rac N-Benzyl Nebivolol-d4 is not in the study of signaling pathways itself,
but rather as a tool to enable the accurate measurement of the pharmacologically active
compound, Nebivolol. Nebivolol is a B1-adrenergic receptor antagonist. The logical relationship
in its use as an internal standard is to mitigate analytical variability.

Analytical Variability

Sample Preparation Loss Instrumental Drift

Use of Deuterated Internal Standard

Accurate Quantification

Click to download full resolution via product page

Caption: Logical relationship demonstrating the role of a deuterated internal standard in
mitigating analytical variability for accurate quantification.

In conclusion, rac N-Benzyl Nebivolol-d4 is an essential tool for researchers requiring precise
and accurate quantification of Nebivolol in biological matrices. Its chemical and physical
properties, being nearly identical to the unlabeled analyte, ensure that it effectively
compensates for variations during sample processing and analysis, leading to reliable and
reproducible data. When sourcing this standard, it is crucial to obtain a Certificate of Analysis to
ensure high purity and isotopic enrichment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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